Cas no 1201176-24-0 (3-chloro-5-(4-methyl-1-piperazinyl)-Pyridazine)

• Product Name: 3-chloro-5-(4-methyl-1-piperazinyl)-Pyridazine
• CAS No: 1201176-24-0
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• CID: 1101548
• PubChem ID: 87263207
• Update Time: 2025-05-21

3-chloro-5-(4-methyl-1-piperazinyl)-Pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(4-methyl-1-piperazinyl)-Pyridazine
• 3-chloro-5-(4-methylpiperazin-1-yl)pyridazine
• QHZVEUUFUNATLO-UHFFFAOYSA-N
• SCHEMBL1588132
• EN300-5144029
• 1201176-24-0
• 3-chloro-5-(4-methyl-piperazin-1-yl)-pyridazine

• Inchi： 1S/C9H13ClN4/c1-13-2-4-14(5-3-13)8-6-9(10)12-11-7-8/h6-7H,2-5H2,1H3
• InChI Key： QHZVEUUFUNATLO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 212.0828741g/mol
• Monoisotopic Mass: 212.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-chloro-5-(4-methyl-1-piperazinyl)-Pyridazine

Comprehensive Overview of 3-chloro-5-(4-methyl-1-piperazinyl)-Pyridazine (CAS No. 1201176-24-0): Properties, Applications, and Research Insights

3-chloro-5-(4-methyl-1-piperazinyl)-Pyridazine (CAS No. 1201176-24-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This pyridazine derivative combines a chlorinated pyridazine core with a 4-methylpiperazine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its molecular interactions and structure-activity relationships, which are critical for designing novel therapeutic agents.

The compound's chemical stability and solubility profile have been extensively studied, with findings suggesting its compatibility with various organic solvents. Recent publications highlight its role in modulating enzyme inhibition, particularly in kinase-targeted therapies—a hot topic in oncology research. As the demand for small-molecule inhibitors grows, 3-chloro-5-(4-methyl-1-piperazinyl)-Pyridazine offers a promising scaffold for developing next-generation pharmaceuticals.

In agrochemical applications, this compound has shown potential as a crop protection agent. Its chloropyridazine structure aligns with trends in sustainable pest control, addressing global concerns about food security and environmental impact. Industry reports indicate rising searches for low-toxicity alternatives to traditional pesticides, positioning this molecule as a candidate for green chemistry innovations.

From a synthetic chemistry perspective, CAS 1201176-24-0 serves as a key building block for multi-step organic synthesis. Its piperazine ring enables diverse functionalization, a feature frequently queried in chemical databases by medicinal chemists. Computational studies using AI-driven molecular modeling tools have further accelerated its exploration, reflecting the integration of digital chemistry in modern R&D workflows.

Ongoing research explores the compound's pharmacokinetic properties, including metabolic stability and blood-brain barrier permeability—topics trending in neuroscience forums. These investigations align with the pharmaceutical industry's focus on central nervous system (CNS) therapeutics, a sector projected to grow exponentially due to rising neurological disorder prevalence.

Quality control protocols for 3-chloro-5-(4-methyl-1-piperazinyl)-Pyridazine emphasize HPLC purity analysis and spectroscopic characterization, addressing the stringent requirements of Good Manufacturing Practice (GMP) standards. These protocols are frequently discussed in analytical chemistry communities, underscoring the compound's relevance in high-value chemical production.

In conclusion, CAS 1201176-24-0 represents a convergence of cutting-edge chemistry and applied life sciences. Its dual utility in pharmaceuticals and agrochemicals, combined with its adaptability to computational design methodologies, ensures its continued prominence in scientific literature and industrial applications. Future studies may unlock additional functionalities, particularly in personalized medicine and precision agriculture—two fields dominating contemporary scientific discourse.